2-chloro-N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)acetamide
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Description
2-chloro-N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C13H16ClNO4S and its molecular weight is 317.78. The purity is usually 95%.
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Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
A study by Coleman et al. (2000) explored the metabolism of chloroacetamide herbicides, including acetochlor and alachlor, in human and rat liver microsomes. This research is crucial for understanding the biotransformation and potential risks associated with these chemicals. The study found that these herbicides undergo complex metabolic pathways, potentially leading to carcinogenic compounds. However, significant differences in metabolism rates between human and rat liver microsomes were observed, indicating species-specific metabolic pathways (Coleman, Linderman, Hodgson, & Rose, 2000).
Soil Reception and Activity Affected by Herbicides
Another study by Banks and Robinson (1986) investigated how wheat straw and irrigation impact the soil reception and activity of acetochlor, alachlor, and metolachlor. This research highlighted the environmental behavior of chloroacetamide herbicides and their interaction with agricultural practices, revealing how agricultural residues and water management practices can influence the efficacy and environmental fate of these herbicides (Banks & Robinson, 1986).
In Vitro Metabolism by Human Liver Microsomes
Coleman et al. (1999) conducted a study focusing on the metabolism of alachlor by human liver microsomes and identified cytochrome P450 isoforms involved in this process. This research is critical for assessing the human health implications of exposure to chloroacetamide herbicides, providing insights into the metabolic activation and potential toxicity pathways of these compounds (Coleman, Liu, Linderman, Hodgson, & Rose, 1999).
Structural Studies on Amide Derivatives
Karmakar et al. (2009) presented a structural study on co-crystals and salts of quinoline derivatives with amide bonds, offering insights into the molecular interactions and structural characteristics of compounds related to chloroacetamide herbicides. Such studies contribute to our understanding of the chemical and physical properties of these compounds, potentially leading to the development of new materials or the improvement of existing ones (Karmakar, Kalita, & Baruah, 2009).
Properties
IUPAC Name |
2-chloro-N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO4S/c1-19-12-4-2-10(3-5-12)15(13(16)8-14)11-6-7-20(17,18)9-11/h2-5,11H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJUYHRPYFXWJIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N(C2CCS(=O)(=O)C2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.